bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate
Overview
Description
Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate is a complex organometallic compound that features iron at its core, coordinated with trifluoromethanesulfonate ligands
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate typically involves the reaction of iron salts with trifluoromethanesulfonic acid or its derivatives. One common method includes the following steps:
Starting Materials: Iron(III) chloride (FeCl3) and trifluoromethanesulfonic acid (CF3SO3H).
Reaction Conditions: The reaction is carried out in an inert atmosphere, often under nitrogen or argon, to prevent oxidation. The mixture is heated to facilitate the reaction.
Procedure: FeCl3 is dissolved in a suitable solvent such as dichloromethane. Trifluoromethanesulfonic acid is then added dropwise to the solution. The reaction mixture is stirred and heated to reflux for several hours.
Isolation: The product is isolated by filtration and purified by recrystallization from an appropriate solvent.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. Continuous flow reactors and automated systems are often employed to ensure consistent quality and yield. The use of high-purity starting materials and stringent control of reaction conditions are critical for industrial synthesis.
Chemical Reactions Analysis
Types of Reactions
Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate can undergo various chemical reactions, including:
Oxidation: The iron center can participate in redox reactions, where it can be oxidized or reduced depending on the reaction conditions.
Substitution: The trifluoromethanesulfonate ligands can be substituted by other ligands, such as halides or phosphines, under appropriate conditions.
Coordination: The compound can form coordination complexes with other metal centers or organic ligands.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).
Substitution: Reagents such as sodium halides (NaX) or phosphine ligands (PR3) are used.
Coordination: Ligands like bipyridine or phenanthroline are often employed.
Major Products
Oxidation: Products may include higher oxidation state iron complexes.
Substitution: Substituted iron complexes with different ligands.
Coordination: Various coordination complexes with distinct properties.
Scientific Research Applications
Chemistry
In chemistry, bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate is used as a catalyst in organic synthesis, particularly in reactions requiring strong Lewis acids. It is also employed in the synthesis of novel organometallic compounds.
Biology
While its direct applications in biology are limited, the compound’s derivatives are studied for their potential use in bioinorganic chemistry, particularly in mimicking the active sites of certain enzymes.
Medicine
Research is ongoing to explore the potential medicinal applications of iron-based trifluoromethanesulfonate compounds, particularly in drug delivery and as contrast agents in imaging techniques.
Industry
In industry, this compound is used in the development of advanced materials, including polymers and coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism by which bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate exerts its effects is primarily through its ability to act as a strong Lewis acid. This allows it to facilitate various chemical reactions by stabilizing transition states and intermediates. The iron center can also participate in electron transfer processes, making it useful in redox reactions.
Comparison with Similar Compounds
Similar Compounds
Iron(III) trifluoromethanesulfonate: Similar in structure but lacks the bis(trifluoromethanesulfonyloxy) coordination.
Iron(III) chloride: A common iron salt used in various chemical reactions but with different reactivity and properties.
Iron(III) nitrate: Another iron salt with distinct applications and reactivity.
Uniqueness
Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate is unique due to its specific ligand environment, which imparts distinct reactivity and stability compared to other iron compounds. Its strong Lewis acidity and ability to form stable coordination complexes make it particularly valuable in catalysis and materials science.
Properties
CAS No. |
1440426-70-9 |
|---|---|
Molecular Formula |
C3F9FeO9S3 |
Molecular Weight |
503.1 |
Purity |
95 |
Origin of Product |
United States |
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